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Introduction
Macrocyclic musks are a critical class of fragrance ingredients prized for their substantive,

radiant, and sensual olfactory profiles. They are foundational to modern perfumery, providing

structure, longevity, and a unique "skin-like" warmth to a wide array of fragrance compositions.

This document details the application of 1,13-Tridecanolide and its close analogue, Ethylene

Brassylate, in fine fragrance compositions. Due to the limited publicly available data on the

specific fragrance applications of 1,13-Tridecanolide, this report leverages data from Ethylene

Brassylate (CAS No. 105-95-3), a widely used macrocyclic musk derived from the same

precursor, 1,13-Tridecanedioic acid, as a representative example. Ethylene Brassylate is a 17-

membered macrocyclic di-lactone, and its well-documented properties provide a strong basis

for understanding the potential applications of related macrocyclic musks.

Macrocyclic musks, such as Ethylene Brassylate, are valued for their excellent fixative

properties and their ability to blend seamlessly with other fragrance materials, enhancing the

overall composition and providing a long-lasting, elegant dry-down.[1][2][3][4] Their stability and

safety profiles have made them preferred alternatives to other classes of synthetic musks.[3]

Chemical Properties and Olfactory Profile
1,13-Tridecanolide belongs to the family of macrocyclic lactones. The properties of these

molecules are heavily influenced by their ring size and the presence of functional groups. As a
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representative analogue, Ethylene Brassylate is a colorless to pale yellow viscous liquid.

Olfactory Profile of Ethylene Brassylate (as a proxy for 1,13-Tridecanolide):

Primary Notes: Sweet, musky, powdery, and clean.

Nuances: Floral, ambrette-like, with hints of wood, spice, and vanilla in the dry-down.

Character: It is often described as a "white musk," signifying a clean and non-animalic scent

profile.

Tenacity: Exceptionally tenacious, with a scent that can last for over 200 hours on a smelling

blotter.

Quantitative Data
The following tables summarize key quantitative data for Ethylene Brassylate, which can be

considered indicative for the application of similar macrocyclic musks like 1,13-Tridecanolide.

Table 1: Physicochemical Properties of Ethylene Brassylate

Property Value

CAS Number 105-95-3

Molecular Formula C₁₅H₂₆O₄

Molecular Weight 270.37 g/mol

Appearance Colorless to pale yellow viscous liquid

Boiling Point 138-142°C @ 133 Pa

Flash Point >100°C

Solubility Practically insoluble in water

Log P (octanol/water) 4.3 - 4.7

Vapor Pressure <0.001 mm Hg @ 20°C
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Source: Scentspiracy, 2025.

Table 2: Application Levels in Fragrance Concentrates

Application Level Concentration (% w/w) Olfactory Effect

Low 0.1 - 1.0

Contributes a noticeable

fixative effect and a subtle

musk background.

Medium 1.0 - 5.0

Imparts a clear musky

character to the base of the

fragrance.

High 5.0 - 15.0+

Creates an overtly musky

fragrance, can sometimes

flatten brighter top notes.

Source: CeresLab, 2025; Pell Wall Perfumes, 2025. Patents on macrocyclic musk

compositions suggest a broad usable range from about 0.005% to 10% by weight in the final

product.

Experimental Protocols
The following are detailed methodologies for key experiments in the evaluation of macrocyclic

musks in fine fragrance compositions.

Protocol 1: Olfactory Evaluation by Gas
Chromatography-Olfactometry (GC-O)
Objective: To determine the odor profile and detect any trace impurities with olfactory impact.

Materials:

Gas Chromatograph with a Flame Ionization Detector (FID) and an Olfactory Port

Helium carrier gas
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Sample of 1,13-Tridecanolide (or analogue) diluted in ethanol (1% solution)

Appropriate GC column (e.g., DB-5 or equivalent)

Microsyringe

Procedure:

Instrument Setup:

Set the GC oven temperature program (e.g., start at 50°C, ramp up to 250°C at 10°C/min).

Set the injector and detector temperatures (e.g., 250°C).

Split the column effluent between the FID and the olfactory port (e.g., 1:1 split).

Sample Injection:

Inject 1 µL of the 1% sample solution into the GC.

Olfactory Analysis:

An assessor sniffs the effluent from the olfactory port throughout the GC run.

The assessor records the time, intensity, and description of each odor detected.

Data Analysis:

Correlate the olfactory data with the peaks from the FID chromatogram to identify the odor

character of the main component and any impurities.

Protocol 2: Sensory Panel Evaluation of Fragrance
Compositions
Objective: To assess the impact of 1,13-Tridecanolide on a fine fragrance composition.

Materials:

Base fragrance formulation (e.g., a simple floral or chypre accord).
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Test fragrance formulation (base + 1,13-Tridecanolide at a specific concentration, e.g., 2%).

Control (base fragrance only).

Ethanol (perfumer's grade).

Glass beakers and stirring rods.

Smelling strips.

Trained sensory panel (minimum of 5 panelists).

Procedure:

Sample Preparation:

Prepare the test and control fragrance formulations.

Allow the formulations to macerate for at least 48 hours.

Blinding:

Label the samples with random codes to blind the panelists.

Evaluation:

Dip smelling strips into each sample.

Present the strips to the panelists in a randomized order.

Ask panelists to evaluate and score the fragrances on several attributes (e.g., intensity,

pleasantness, muskiness, longevity) at different time points (initial, 1 hour, 4 hours, 24

hours).

Data Analysis:

Analyze the scores statistically (e.g., using ANOVA) to determine if there are significant

differences between the control and test samples.
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Protocol 3: Stability and Performance in Product Base
Objective: To evaluate the stability and performance of 1,13-Tridecanolide in a consumer

product base (e.g., lotion or fine fragrance spray).

Materials:

Product base (e.g., unscented lotion or ethanol/water mixture for a spray).

Fragrance oil containing 1,13-Tridecanolide.

Control fragrance oil without 1,13-Tridecanolide.

Storage containers.

Oven for accelerated stability testing (e.g., at 40°C).

pH meter, viscometer.

Procedure:

Sample Preparation:

Incorporate the test and control fragrance oils into the product base at a typical

concentration (e.g., 1% for lotion, 15% for a fine fragrance spray).

Accelerated Stability Testing:

Store samples at elevated temperatures (e.g., 40°C) and under light exposure for a period

of 4-12 weeks.

Keep control samples at room temperature in the dark.

Evaluation:

At regular intervals (e.g., weekly), evaluate the samples for any changes in color, pH,

viscosity, and odor.
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Conduct sensory panel evaluations on the aged samples to assess any changes in the

fragrance profile.

Data Analysis:

Compare the data from the aged samples to the control samples to determine the stability

of the fragrance containing 1,13-Tridecanolide in the product base.
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Caption: Experimental workflow for evaluating a new fragrance ingredient.
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Caption: Simplified signaling pathway of odorant perception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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